Cas no 1670273-29-6 (tert-butyl (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate
• CAS No: 1670273-29-6
• MF: C₁₅H₂₆F₃NO₄S
• MW: 373.431454181671
• CID: 5102559
• Update Time: 2026-03-03

tert-butyl (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-2-(3-((3,3,3-trifluoropropyl)sulfonyl)propyl)pyrrolidine-1-carboxylate
• tert-butyl (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C15H26F3NO4S/c1-14(2,3)23-13(20)19-9-4-6-12(19)7-5-10-24(21,22)11-8-15(16,17)18/h12H,4-11H2,1-3H3/t12-/m0/s1
• InChI Key： OXTXRGAXKDTPJU-LBPRGKRZSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H]1CCCS(CCC(F)(F)F)(=O)=O

Additional information on tert-butyl (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate

tert-butyl (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate

The compound tert-butyl (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate, with CAS No. 167027-3-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a tert-butyl group, a pyrrolidine ring, and a sulfonyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The core of this molecule is the pyrrolidine ring, a five-membered cyclic amine that serves as a scaffold for various bioactive compounds. The stereochemistry at the second position of the pyrrolidine ring, denoted by the (2S) configuration, plays a crucial role in determining the molecule's biological activity. Recent studies have shown that the stereochemistry of such compounds can significantly influence their interaction with biological targets, making them promising candidates for enantioselective synthesis.

The substituent attached to the pyrrolidine ring is a propyl chain that terminates with a sulfonyl group. Specifically, the sulfonyl group is derived from trifluoropropane, which introduces electron-withdrawing effects into the molecule. This substitution pattern enhances the molecule's stability and reactivity, making it suitable for various chemical transformations. The trifluoropropane moiety also contributes to the compound's lipophilicity, which is an important property for drug delivery systems.

The tert-butyl group attached to the pyrrolidine ring adds bulk to the molecule, which can influence its pharmacokinetic properties. This substituent is known to improve bioavailability by reducing metabolic clearance. Recent research has focused on optimizing such substituents to enhance drug efficacy while minimizing side effects.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the pyrrolidine ring via cyclization reactions, followed by functionalization with the sulfonyl and tert-butyl groups. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to streamline the production process and improve yields.

The application of this compound extends beyond traditional organic chemistry. Its unique structure makes it an ideal candidate for use in drug discovery programs targeting various therapeutic areas. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors and GPCR modulators. Recent studies have demonstrated promising results in preclinical models, highlighting its potential as a lead compound for further development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The study of this compound has also contributed to our understanding of stereochemical control in organic synthesis. Researchers have employed advanced analytical techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional structure. These insights have been instrumental in developing more efficient synthetic strategies for similar compounds.

In conclusion, tert-butyl (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for advancing our understanding of molecular interactions and designing novel therapeutic agents.